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Audience: Researchers, scientists, and drug development professionals.

Introduction

ISX (Intestine-Specific Homeobox) is a transcription factor crucial for regulating gene

expression in the intestine.[1][2] It plays a significant role in various biological processes,

including vitamin A metabolism, cell proliferation, and immune responses.[3] Dysregulation of

ISX has been implicated in several diseases, including inflammatory bowel disease and

hepatocellular carcinoma.[3][4] Therefore, accurate quantification and characterization of ISX-

expressing cells are vital for understanding its role in both normal physiology and disease

pathogenesis. Flow cytometry offers a powerful, high-throughput method for identifying and

quantifying ISX-positive cells within a heterogeneous population, enabling detailed analysis at

the single-cell level. This application note provides a comprehensive protocol for the

intracellular staining of ISX and subsequent analysis by flow cytometry.

Principle of the Assay

This protocol is designed for the detection of the intracellular transcription factor ISX. The

procedure involves the following key steps:

Cell Preparation: A single-cell suspension is prepared from either cell culture or tissue

samples.
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(Optional) Surface Staining: Cell surface markers can be stained to identify specific cell

populations of interest.

Fixation: Cells are treated with a fixation buffer to cross-link proteins, preserving the cellular

morphology and antigenicity of ISX.

Permeabilization: The cell membrane is permeabilized to allow the anti-ISX antibody to

penetrate the cell and access the nucleus where ISX is located.

Intracellular Staining: Cells are incubated with a fluorochrome-conjugated antibody specific

to ISX.

Data Acquisition: The stained cells are analyzed on a flow cytometer to quantify the

percentage of ISX-expressing cells and their fluorescence intensity.

Experimental Workflow
The overall workflow for the flow cytometric analysis of ISX-expressing cells is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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